Cas no 439697-11-7 (3-(2-bromoacetyl)benzenesulfonyl Chloride)

• Product Name: 3-(2-bromoacetyl)benzenesulfonyl Chloride
• CAS No: 439697-11-7
• MF: C₈H₆BrClO₃S
• MW: 297.553439617157
• CID: 1515985
• PubChem ID: 2756833
• Update Time: 2025-06-25

3-(2-bromoacetyl)benzenesulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromoacetyl)benzenesulfonyl Chloride
• AC1MBUGY
• CTK5I9303
• AG-A-50105
• KB-177099
• 439697-11-7
• MFCD03425000
• 3-(2-Bromo-acetyl)-benZenesulfonyl chloride
• DTXSID10373575
• SCHEMBL7550413
• 3-(2-Bromoacetyl)benzenesulfonylchloride
• 3-(2-bromoacetyl)benzene-1-sulfonyl chloride

• MDL： MFCD03425000
• Inchi： 1S/C8H6BrClO3S/c9-5-8(11)6-2-1-3-7(4-6)14(10,12)13/h1-4H,5H2
• InChI Key： PEELKXBLIYKZHI-UHFFFAOYSA-N
• SMILES： BrCC(C1=CC=CC(=C1)S(=O)(=O)Cl)=O

Computed Properties

• Exact Mass: 295.89100
• Monoisotopic Mass: 295.89096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 59.6Ų

Experimental Properties

• PSA: 59.59000
• LogP: 3.27250